Cas no 3016-19-1 (Alloocimene)

• Product Name: Alloocimene
• CAS No: 3016-19-1
• MF: C₁₀H₁₆
• MW: 136.23404
• CID: 310930
• Update Time: 2024-02-29

Alloocimene Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatriene,2,6-dimethyl-, (4E,6E)-
• (E,E)-2,6-dimethylocta-2,4,6-triene
• (E,E)-alloocimene
• 2,4,6-Octatriene, 2,6-dimethyl-, (E,E)-
• 2,6-Dimethyl-octa-2,4,6-triene, trans
• 4-trans-6-trans-alloocimene
• Alloocimene, trans
• trans,trans-Alloocimene
• Alloocimene

• MDL： MFCD00009278
• Inchi： InChI=1S/C10H16/c1-5-10(4)8-6-7-9(2)3/h5-8H,1-4H3/b8-6+,10-5+
• InChI Key： GQVMHMFBVWSSPF-SOYUKNQTSA-N
• SMILES： C/C=C(\C)/C=C/C=C(C)C

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.811 g/mL at 25 °C(lit.)
• Melting Point: -35.4°C
• Boiling Point: 73-75 °C14 mm Hg(lit.)
• Flash Point: 156 °F
• Refractive Index: n20/D 1.542(lit.)
• PSA: 0
• LogP: 3.47500

Alloocimene Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：10-23
• RTECS：RH2010000
• Hazardous Material Identification：
• Risk Phrases：22

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